N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide

• Molecular Formula: C25H24ClN3O3
• Molecular Weight: 449.9 g/mol
• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C25H24ClN3O3/c1-32-23-12-7-19(17-22(23)26)24(30)27-20-8-10-21(11-9-20)28-13-15-29(16-14-28)25(31)18-5-3-2-4-6-18/h2-12,17H,13-16H2,1H3,(H,27,30)
• InChI Key: SFJPGTXFSQIXSY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4)Cl

Description

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. It is a benzamide derivative that has been synthesized through a number of methods and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. It also has been shown to inhibit the activity of the enzyme acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. It has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In addition, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, which makes it a readily available compound for research purposes. However, it also has some limitations. It has been shown to have poor solubility in water, which may limit its use in some experiments. In addition, its potential therapeutic applications are still being investigated, which may limit its use in certain fields of research.

Future Directions

There are several future directions for the research on N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide. One potential direction is to investigate its potential use in the treatment of other diseases such as Huntington's disease and multiple sclerosis. Another direction is to investigate its potential use in combination therapy with other drugs for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide can be synthesized through a number of methods. One of the most common methods involves the reaction of 3-chloro-4-methoxybenzoic acid with N-(4-aminophenyl)piperazine in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting intermediate is then reacted with benzoyl chloride to yield N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide.

Scientific Research Applications

N-[4-(4-benzoyl-1-piperazinyl)phenyl]-3-chloro-4-methoxybenzamide has been extensively used in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipsychotic effects. It has also been investigated for its potential use in the treatment of various diseases such as Parkinson's disease, Alzheimer's disease, and schizophrenia.